Cas no 2098074-05-4 (Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 2098074-05-4
• MF: C₈H₈BrF₃N₂O₂
• MW: 301.060531616211
• CID: 5050793
• Update Time: 2025-11-06

Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• methyl 4-bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carboxylate
• Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C8H8BrF3N2O2/c1-3-14-5(7(15)16-2)4(9)6(13-14)8(10,11)12/h3H2,1-2H3
• InChI Key： FGXCRHKFOCDZND-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(CC)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 44.1

Additional information on Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

The compound Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate, with the CAS number 2098074-05-4, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its pyrazole ring system, which serves as a versatile platform for various chemical modifications. The presence of a methyl ester group at the 5-position of the pyrazole ring, along with a trifluoromethyl substituent at the 3-position and an ethyl group at the 1-position, endows this compound with unique electronic and steric properties. These features make it an attractive candidate for applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. The bromine atom at the 4-position of the pyrazole ring is particularly valuable for undergoing various substitution reactions, such as nucleophilic aromatic substitution, which can lead to the formation of diverse derivatives. This property has been exploited in the development of novel antiviral agents, where the bromine atom can act as a reactive site for attaching bioactive moieties. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against viral proteases, making them promising candidates for antiviral therapies.

In addition to its role in drug discovery, this compound has also found applications in agrochemicals. The trifluoromethyl group at the 3-position contributes to the compound's stability and lipophilicity, which are desirable properties for pesticides and herbicides. Recent research has demonstrated that certain derivatives of this compound exhibit excellent activity against plant pathogens, such as fungi and bacteria, without causing significant harm to non-target organisms. This makes them potential alternatives to conventional agrochemicals that often pose environmental risks.

The synthesis of Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate involves a multi-step process that typically starts with the preparation of the pyrazole ring system. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and selectivity. For example, the bromination at the 4-position is often achieved through electrophilic aromatic substitution using bromine in a polar solvent under acidic conditions. Similarly, the installation of the trifluoromethyl group at the 3-position involves fluorination techniques that are becoming increasingly sophisticated due to advancements in catalytic methods.

From an environmental perspective, this compound's stability and biodegradability are critical factors that influence its suitability for various applications. Recent studies have focused on assessing its environmental fate and toxicity profiles. Results indicate that while the compound exhibits moderate persistence in aquatic environments, it does not accumulate significantly in biological tissues, which reduces its potential for bioaccumulation and biomagnification in food chains.

In conclusion, Methyl 4-bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is a versatile organic compound with a wide range of potential applications across multiple industries. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemicals, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.